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Cat. No.: B1667631 Get Quote

This technical guide provides a comprehensive overview of the Dionex™ IonPac™ AS19
column's stationary phase composition, tailored for researchers, scientists, and drug

development professionals. The document details the column's core chemistry, presents

quantitative data in a structured format, outlines experimental protocols for key applications,

and includes visualizations of the stationary phase architecture and analytical workflows.

Core Stationary Phase Composition
The Dionex™ IonPac™ AS19 column is a high-capacity, hydroxide-selective anion-exchange

column renowned for its application in the analysis of oxyhalides and common inorganic

anions.[1][2] At the heart of its performance is a unique stationary phase architecture.

The stationary phase consists of a novel hyperbranched anion-exchange condensation

polymer. This polymer is electrostatically attached to the surface of a wide-pore polymeric

substrate.[1][2][3] The substrate is a supermacroporous polyvinylbenzyl ammonium polymer

cross-linked with divinylbenzene. The synthesis of the hyperbranched polymer involves a

controlled, layer-by-layer growth process. The surface-sulfonated substrate is alternately

treated with an epoxy monomer and an amine, leading to the formation of a hyperbranched

structure that grows directly off the substrate surface.[1][3] This method allows for the creation

of a high-capacity resin.

The functional group responsible for the anion-exchange properties is an alkanol quaternary

ammonium ion.[3] This strong anion exchanger ensures that the column is effective over a wide

pH range (0-14).[4]
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Logical Representation of the Stationary Phase
Architecture
The following diagram illustrates the conceptual structure of the Dionex AS19 stationary phase,

from the core substrate to the functionalized surface.
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Conceptual Diagram of the Dionex AS19 Stationary Phase Layers.

Quantitative Data and Specifications
The physical and chemical properties of the Dionex™ IonPac™ AS19 column are summarized

in the tables below, providing a clear comparison of its key specifications.

Chemical and Physical Properties
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Property Value Reference

Stationary Phase

Hyperbranched anion-

exchange condensation

polymer

[1][2][3]

Functional Group
Alkanol Quaternary Ammonium

Ion
[3]

Substrate

Supermacroporous

polyvinylbenzyl ammonium

polymer cross-linked with

divinylbenzene

pH Stability 0 - 14 [4]

Solvent Compatibility 0 - 100% Organic Solvents [1][5]

Column Specifications
Parameter

4 mm ID
Column

2 mm ID
Column

0.4 mm ID
Column

Reference

Internal Diameter

(ID)
4 mm 2 mm 0.4 mm [6]

Length 250 mm 250 mm 250 mm [4]

Capacity (per

column)
240 µeq 60 µeq 2.4 µeq [4][6]

Maximum

Pressure

4000 psi (276

bar)

4000 psi (276

bar)

4000 psi (276

bar)
[4]

Experimental Protocols
The Dionex™ IonPac™ AS19 column is prominently used for the determination of trace levels

of oxyhalides, such as bromate, in drinking water, often following regulatory methods like U.S.

EPA Method 300.1.[1][7] Below is a detailed methodology for a typical application.
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Analysis of Oxyhalides in Drinking Water (based on U.S.
EPA Method 300.1)
This protocol outlines the steps for the analysis of common inorganic anions and oxyhalides in

drinking water samples.

Sample Preparation:

Collect water samples in clean, appropriate containers.

If necessary, filter the samples through a 0.45 µm syringe filter to remove particulate matter.

[3]

For preservation of samples containing chlorite, add an ethylenediamine (EDA) solution.[3]

[8]

Instrumentation:

Dionex Ion Chromatography System

Dionex IonPac AG19 Guard Column

Dionex IonPac AS19 Analytical Column

Suppressed Conductivity Detector

Autosampler

Chromatographic Conditions:
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Parameter Value

Eluent Potassium Hydroxide (KOH) Gradient

Eluent Source
Reagent-Free™ IC (RFIC™) system with Eluent

Generation

Flow Rate
Dependent on column ID (e.g., 1.0 mL/min for 4

mm ID)

Column Temperature 30 °C

Detection Suppressed Conductivity

Injection Volume
Dependent on column ID and analyte

concentration

Eluent Gradient Program (Example):

A gradient of potassium hydroxide is typically used to separate the anions of interest. The exact

gradient program may vary based on the specific application and the matrix of the sample.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the analysis of anions in water samples

using the Dionex AS19 column with a Reagent-Free™ Ion Chromatography (RFIC™) system.
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Analytical Workflow: Anion Analysis in Water
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Workflow for Anion Analysis using Dionex AS19 with an RFIC System.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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